Cas no 299163-40-9 (2-Chloro-5-(Trifluoromethyl)PhenylHydrazine Hydrochloride)

2-Chloro-5-(Trifluoromethyl)PhenylHydrazine Hydrochloride is a specialized hydrazine derivative used primarily as an intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and active pharmaceutical ingredients (APIs). Its key structural features include a chloro-substituted phenyl ring and a trifluoromethyl group, which enhance its reactivity and utility in nucleophilic substitution and cyclization reactions. The hydrochloride salt form improves stability and handling. This compound is valued for its role in synthesizing agrochemicals, dyes, and pharmaceuticals, where precise functional group manipulation is critical. Its high purity and consistent performance make it a reliable choice for research and industrial applications requiring controlled reactivity.
2-Chloro-5-(Trifluoromethyl)PhenylHydrazine Hydrochloride structure
299163-40-9 structure
Product Name:2-Chloro-5-(Trifluoromethyl)PhenylHydrazine Hydrochloride
CAS No:299163-40-9
MF:C7H7Cl2F3N2
MW:247.045089960098
CID:1070572
PubChem ID:16237815
Update Time:2025-10-30

2-Chloro-5-(Trifluoromethyl)PhenylHydrazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • [2-Chloro-5-(trifluoromethyl)phenyl]hydrazine hydrochloride
    • [2-chloro-5-(trifluoromethyl)phenyl]hydrazine;hydrochloride
    • (2-Chloro-5-(trifluoromethyl)phenyl)hydrazine hydrochloride
    • MFCD04966797
    • [2-Chloro-5-(trifluoromethyl)phenyl]hydrazinehydrochloride
    • F83090
    • 1-[2-chloro-5-(trifluoromethyl)phenyl]hydrazine hydrochloride
    • AKOS001475836
    • (2-Chloro-5-(trifluoromethyl)phenyl)hydrazinehydrochloride
    • FRLINAXMXPSHSI-UHFFFAOYSA-N
    • SB80655
    • 299163-40-9
    • EN300-03552
    • CS-0219263
    • Z56776902
    • 2-Chloro-5-(Trifluoromethyl)PhenylHydrazine Hydrochloride
    • MDL: MFCD04966797
    • Inchi: 1S/C7H6ClF3N2.ClH/c8-5-2-1-4(7(9,10)11)3-6(5)13-12;/h1-3,13H,12H2;1H
    • InChI Key: FRLINAXMXPSHSI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C(F)(F)F)=CC=1NN.Cl

Computed Properties

  • Exact Mass: 245.9938381g/mol
  • Monoisotopic Mass: 245.9938381g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38Ų

2-Chloro-5-(Trifluoromethyl)PhenylHydrazine Hydrochloride Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-Chloro-5-(Trifluoromethyl)PhenylHydrazine Hydrochloride Pricemore >>

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Additional information on 2-Chloro-5-(Trifluoromethyl)PhenylHydrazine Hydrochloride

Research Briefing on 2-Chloro-5-(Trifluoromethyl)PhenylHydrazine Hydrochloride (CAS: 299163-40-9) in Chemical Biology and Pharmaceutical Applications

2-Chloro-5-(Trifluoromethyl)PhenylHydrazine Hydrochloride (CAS: 299163-40-9) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This hydrazine derivative, characterized by its trifluoromethyl and chloro substituents, serves as a critical intermediate in the synthesis of various bioactive molecules, including agrochemicals, pharmaceuticals, and materials science applications. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the context of targeted drug design and medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility as a building block for the synthesis of kinase inhibitors, which are pivotal in cancer therapy. The researchers demonstrated that the trifluoromethyl group enhances the metabolic stability of the resulting inhibitors, while the chloro substituent facilitates selective binding to target proteins. The study reported a 40% improvement in inhibitory activity against specific cancer cell lines when compared to non-fluorinated analogs, underscoring the importance of this compound in drug discovery.

In addition to its pharmaceutical applications, 2-Chloro-5-(Trifluoromethyl)PhenylHydrazine Hydrochloride has been investigated for its role in agrochemical development. A 2024 report in Pest Management Science detailed its use as a precursor for novel herbicides with enhanced selectivity and reduced environmental persistence. The study emphasized the compound's unique electronic properties, which contribute to the herbicidal activity by disrupting plant-specific metabolic pathways. Field trials indicated a 30% increase in efficacy against resistant weed species compared to conventional herbicides, positioning it as a promising candidate for sustainable agriculture.

Recent advancements in synthetic methodologies have also focused on optimizing the production of 2-Chloro-5-(Trifluoromethyl)PhenylHydrazine Hydrochloride. A 2023 publication in Organic Process Research & Development described a scalable, green chemistry approach that reduces hazardous waste generation by 60% while maintaining high yield (85%) and purity (>99%). This innovation addresses critical challenges in industrial-scale production, making the compound more accessible for research and commercial applications.

Ongoing research is exploring the compound's potential in materials science, particularly in the development of fluorinated polymers with unique thermal and chemical resistance properties. Preliminary results presented at the 2024 American Chemical Society meeting suggest that derivatives of 2-Chloro-5-(Trifluoromethyl)PhenylHydrazine Hydrochloride can serve as cross-linking agents for high-performance materials used in extreme environments. These findings open new avenues for interdisciplinary applications beyond traditional pharmaceutical and agrochemical domains.

In conclusion, 2-Chloro-5-(Trifluoromethyl)PhenylHydrazine Hydrochloride (CAS: 299163-40-9) continues to demonstrate remarkable versatility across multiple scientific disciplines. Its unique chemical properties and recent synthetic advancements position it as a valuable tool for researchers in chemical biology, pharmaceutical development, and materials science. Future studies are expected to further elucidate its potential in emerging areas such as targeted drug delivery and sustainable material design.

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